![molecular formula C5H7ClN4O2 B1489950 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide CAS No. 1807979-95-8](/img/structure/B1489950.png)
3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide
Overview
Description
3-Chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide, also known as CMCT, is a heterocyclic compound that has been studied for its potential applications in scientific research. CMCT is a member of the triazole family, which is a group of compounds containing a three-membered ring of nitrogen atoms. CMCT has been studied for its potential to be used as a biochemical tool in experiments, as well as its possible pharmacological applications.
Mechanism of Action
The mechanism of action of 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide is not fully understood. However, it is believed that this compound binds to the active site of the enzyme cytochrome P450 2C9, which is an enzyme involved in the metabolism of drugs. By binding to the active site of the enzyme, this compound is thought to inhibit the enzyme’s activity and thus reduce the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some effect on the metabolism of drugs, as mentioned above. It has also been shown to inhibit the enzyme cytochrome P450 2C9, which is involved in the metabolism of drugs. In addition, this compound has been found to have some effect on the production of reactive oxygen species, which are molecules that can cause oxidative stress in cells.
Advantages and Limitations for Lab Experiments
The use of 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide in lab experiments has several advantages and limitations. One advantage of using this compound is that it is relatively easy to synthesize and can be used in a variety of experiments. Additionally, this compound has been found to be relatively stable and has a low toxicity, making it a safe compound to use in experiments. On the other hand, this compound has a relatively short half-life, meaning that it must be used quickly in experiments and cannot be stored for long periods of time. Additionally, this compound has a low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
The potential applications of 3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide are still being explored. Some future directions for research include studying the effects of this compound on other enzymes involved in drug metabolism, studying the effects of this compound on other metabolic pathways, and studying the effects of this compound on cell signaling pathways. Additionally, more research is needed to understand the mechanism of action of this compound and to identify potential pharmacological applications. Finally, further research is needed to explore the potential of this compound as a biochemical tool for studying protein-protein interactions and protein structure and function.
Scientific Research Applications
3-chloro-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide has been studied for its potential applications in scientific research. It has been used as a biochemical tool in experiments to study protein-protein interactions and to study the structure and function of proteins. This compound has also been studied for its potential pharmacological applications, such as its ability to inhibit the enzyme cytochrome P450 2C9.
properties
IUPAC Name |
5-chloro-2-(methoxymethyl)-1,2,4-triazole-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN4O2/c1-12-2-10-4(3(7)11)8-5(6)9-10/h2H2,1H3,(H2,7,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKONRECKVKXBKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C(=NC(=N1)Cl)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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